Cas no 150649-16-4 (1-diazo-3-(1H-indol-3-yl)propan-2-one)

• Product Name: 1-diazo-3-(1H-indol-3-yl)propan-2-one
• CAS No: 150649-16-4
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 1106503
• PubChem ID: 119086924
• Update Time: 2025-04-20

1-diazo-3-(1H-indol-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-diazo-3-(1H-indol-3-yl)propan-2-one
• 1-diazo-3-(indol-3-yl)propan-2-one
• 1-diazo-3-(2-thienyl)acetone
• 1-diazo-3-(3-indolyl)-2-propanone
• 1-diazo-3-(thien-2-yl)acetone
• 2-Propanone,1-diazo-3-(2-thienyl)
• 1H-Indole-3-propanal, alpha-oxo-, one
• 3-(1H-indol-3-yl)-2-oxopropanal
• 150649-16-4

• Inchi： 1S/C11H9NO2/c13-7-9(14)5-8-6-12-11-4-2-1-3-10(8)11/h1-4,6-7,12H,5H2
• InChI Key： WBSJINDOFUXATD-UHFFFAOYSA-N
• SMILES： O=C(C=O)CC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 199.07500
• Monoisotopic Mass: 187.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• PSA: 70.25000
• LogP: 1.66116